Glycine, N-[[4-hydroxy-7-(phenylthio)-3-isoquinolinyl]carbonyl]-

• CAS RN: 804476-94-6
• Molecular Formula: C18H14N2O4S
• Molecular Weight: 354.4 g/mol
• IUPAC Name: 2-[(4-hydroxy-7-phenylsulfanylisoquinoline-3-carbonyl)amino]acetic acid
• InChI: InChI=1S/C18H14N2O4S/c21-15(22)10-20-18(24)16-17(23)14-7-6-13(8-11(14)9-19-16)25-12-4-2-1-3-5-12/h1-9,23H,10H2,(H,20,24)(H,21,22)
• InChI Key: OIKAIUZKICBAPN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SC2=CC3=CN=C(C(=C3C=C2)O)C(=O)NCC(=O)O

Description

Glycine, N-[[4-hydroxy-7-(phenylthio)-3-isoquinolinyl]carbonyl]- is a useful research compound. Its molecular formula is C18H14N2O4S and its molecular weight is 354.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 113 mg of 4-hydroxy-7-phenylsulfanyl-isoquinoline-3-carboxylic acid butyl ester (0.32 mmol), 244 mg of glycine (3.2 mmol), and 6.4 ml of a 0.5 N solution of sodium methoxide in methanol (3.2 mmol) was refluxed for 24 h with stirring. Then the solvent was evaporated in vacuo, the residue dissolved in 25 ml of water and the resulting solution was washed twice with 50 ml of ethyl acetate. The pH of the solution was subsequently adjusted to about 3 by addition of concentrated hydrochloric acid and the resulting slurry was extracted twice with 25 ml of ethyl acetate. The combined extracts were dried over MgSO4 and evaporated in vacuo. 103 mg of the title compound were obtained; 1H NMR (DMSO-d6): δ=9.32 (t, 1H), 8.74 (s, 1H), 8.19 (d, 1H), 7.94 (d, 1H), 7.45 to 7.65 (m, 6H), 4.02 (d, 2H).